Cas no 18686-14-1 (1-phenyldodecan-1-amine)

• Product Name: 1-phenyldodecan-1-amine
• CAS No: 18686-14-1
• MF: C₁₈H₃₁N
• MW: 261.445445299149
• CID: 907399
• PubChem ID: 344211
• Update Time: 2025-04-19

1-phenyldodecan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-phenyldodecan-1-amine
• 1-phenyl-dodecylamine
• AC1L801H
• Dodecylamine, 1-phenyl-
• NSC400997
• SureCN4071245
• NSC-400997
• SCHEMBL4071245
• DTXSID50322325
• AKOS012706604
• 18686-14-1

• Inchi： 1S/C18H31N/c1-2-3-4-5-6-7-8-9-13-16-18(19)17-14-11-10-12-15-17/h10-12,14-15,18H,2-9,13,16,19H2,1H3
• InChI Key： DEJJVDGDQBHRBM-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=CC=1)CCCCCCCCCCC

Computed Properties

• Exact Mass: 261.24583
• Monoisotopic Mass: 261.245649993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02
• LogP: 6.30760